Cas no 1315344-73-0 (4-2-(trifluoromethyl)phenylbutan-2-amine)

• Product Name: 4-2-(trifluoromethyl)phenylbutan-2-amine
• CAS No: 1315344-73-0
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6486479
• PubChem ID: 54775947
• Update Time: 2025-05-24

4-2-(trifluoromethyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(trifluoromethyl)phenylbutan-2-amine
• 1-Methyl-3-(2-trifluoromethyl-phenyl)-propylamine
• Benzenepropanamine, α-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C11H14F3N/c1-8(15)6-7-9-4-2-3-5-10(9)11(12,13)14/h2-5,8H,6-7,15H2,1H3
• InChI Key： GSLMXPIXCJPTHK-UHFFFAOYSA-N
• SMILES： NC(C)CCC1=CC=CC=C1C(F)(F)F

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±40.0 °C(Predicted)
• pka: 10.47±0.35(Predicted)

Additional information on 4-2-(trifluoromethyl)phenylbutan-2-amine

Recent Advances in the Study of 4-2-(trifluoromethyl)phenylbutan-2-amine (CAS: 1315344-73-0)

In recent years, the compound 4-2-(trifluoromethyl)phenylbutan-2-amine (CAS: 1315344-73-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel psychoactive substances (NPS) and central nervous system (CNS) targeting drugs. The unique chemical structure of this compound allows for specific interactions with biological targets, making it a subject of intense investigation.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological profile of 4-2-(trifluoromethyl)phenylbutan-2-amine, focusing on its binding affinity to serotonin and dopamine receptors. The research utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. Results indicated a high affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as depression and anxiety. However, the study also highlighted the need for further in vivo studies to assess the compound's safety and efficacy.

Another significant development was reported in a 2023 paper in ACS Chemical Neuroscience, which investigated the metabolic pathways of 4-2-(trifluoromethyl)phenylbutan-2-amine. Using advanced mass spectrometry techniques, researchers identified several major metabolites, including hydroxylated and glucuronidated derivatives. These findings are crucial for understanding the pharmacokinetics of the compound and for designing future clinical trials. The study also noted that the trifluoromethyl group enhances the metabolic stability of the molecule, potentially leading to a longer half-life in vivo.

In addition to its therapeutic potential, 4-2-(trifluoromethyl)phenylbutan-2-amine has also been studied for its role in chemical biology. A recent preprint on bioRxiv described the use of this compound as a chemical probe to investigate protein-ligand interactions in the CNS. The researchers employed cryo-electron microscopy (cryo-EM) to visualize the binding of the compound to its target proteins, providing unprecedented structural insights. This work opens new avenues for the rational design of CNS-targeting drugs with improved specificity and reduced off-target effects.

Despite these advancements, challenges remain in the development of 4-2-(trifluoromethyl)phenylbutan-2-amine as a therapeutic agent. Regulatory concerns, particularly regarding its potential for abuse as an NPS, have prompted calls for stricter controls and more comprehensive preclinical testing. Furthermore, the synthesis of this compound remains complex, with limited scalability for industrial production. Addressing these issues will be critical for translating the promising preclinical findings into clinical applications.

In conclusion, the ongoing research on 4-2-(trifluoromethyl)phenylbutan-2-amine (CAS: 1315344-73-0) underscores its potential as a versatile tool in chemical biology and drug discovery. The compound's unique pharmacological profile and structural features make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, elucidating its in vivo effects, and exploring its therapeutic applications in greater depth. As the field progresses, this molecule may well emerge as a key player in the development of next-generation CNS therapeutics.